Cas no 2394-68-5 (Coenzyme Q8)

• Product Name: Coenzyme Q8
• CAS No: 2394-68-5
• MF: C₄₉H₇₄O₄
• MW: 727.10947561264
• CID: 266551
• PubChem ID: 5283546
• Update Time: 2025-10-28

Coenzyme Q8 Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-
• Coenzyme Q8 (E. coli)
• 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl]cyclohexa-2,5-diene-1,4-dione
• COENZYME Q8
• COQ8
• oxidized coenzyme Q8
• Ubiquinone Q8
• ubiquinone-40
• Ubiquinone 8
• starbld0006554
• 2,3-Dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl)cyclohexa-2,5-diene-1,4-dione
• CHEBI:61683
• LMPR02010005
• 2394-68-5
• C17569
• Q27131283
• coenzyme-Q8
• UNII-CQA993F7P8
• UBIDECARENONE IMPURITY C [EP IMPURITY]
• ubiquinone-8
• 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl]cyclohexa-2,5-diene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-, (all-E)-
• ubiquinone(8)
• DTXSID501317994
• CQA993F7P8
• NS00122161
• 2, 3-dimethoxy-5-methyl-6-[(2E, 6E, 10E, 14E, 18E, 22E, 26E)-3, 7, 11, 15, 19, 23, 27, 31-octamethyldotriaconta-2, 6, 10, 14, 18, 22, 26, 30-octaenyl]cyclohexa-2, 5-diene-1, 4-dione
• 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl]-1,4-benzoquinone
• Ubiquinone 40
• UBIDECARENONE IMPURITY C (EP IMPURITY)
• 2,3-dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl)cyclohexa-2,5-diene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-; 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31-octamethyl-2
• HY-N9680
• 2,3-dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl)-1,4-benzoquinone
• CS-0202800
• Coenzyme Q8

• MDL： MFCD00056634
• Inchi： 1S/C49H74O4/c1-36(2)20-13-21-37(3)22-14-23-38(4)24-15-25-39(5)26-16-27-40(6)28-17-29-41(7)30-18-31-42(8)32-19-33-43(9)34-35-45-44(10)46(50)48(52-11)49(53-12)47(45)51/h20,22,24,26,28,30,32,34H,13-19,21,23,25,27,29,31,33,35H2,1-12H3/b37-22+,38-24+,39-26+,40-28+,41-30+,42-32+,43-34+
• InChI Key： ICFIZJQGJAJRSU-SGHXUWJISA-N
• SMILES： O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)OC

Computed Properties

• Exact Mass: 726.55900
• Monoisotopic Mass: 726.558711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 53
• Rotatable Bond Count: 25
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: 15.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 52.60000
• LogP: 14.40090
• Vapor Pressure: Not available

Coenzyme Q8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones

Additional information on Coenzyme Q8

Comprehensive Overview of Coenzyme Q8 (CAS No. 2394-68-5)

Coenzyme Q8, also known as ubiquinone-8, is a vital compound in the field of biochemistry and pharmacology. With the chemical abstracts service (CAS) number 2394-68-5, this compound plays a crucial role in cellular energy production and has been the subject of extensive research due to its potential therapeutic applications. This article provides a detailed overview of Coenzyme Q8, including its chemical structure, biological functions, and recent advancements in its use in various medical conditions.

Chemical Structure and Properties

Coenzyme Q8 is a member of the ubiquinone family, characterized by its quinone ring and an isoprenyl side chain. The specific structure of Coenzyme Q8 includes an eight-unit isoprenyl chain, which distinguishes it from other ubiquinones such as Coenzyme Q10. The chemical formula of Coenzyme Q8 is C₄₂H₆₂O₄, and it has a molecular weight of 630.94 g/mol. This compound is lipophilic, which allows it to be easily incorporated into cell membranes and mitochondria, where it exerts its biological effects.

Biological Functions

The primary function of Coenzyme Q8 is its role in the electron transport chain (ETC) within mitochondria. It acts as an electron carrier, shuttling electrons between complex I/II and complex III, thereby facilitating the production of adenosine triphosphate (ATP), the primary energy currency of cells. Additionally, Coenzyme Q8 functions as an antioxidant, protecting cells from oxidative stress by neutralizing free radicals and preventing lipid peroxidation. This dual role in energy production and antioxidant defense makes Coenzyme Q8 a critical component in maintaining cellular health and function.

Clinical Applications and Research

The therapeutic potential of Coenzyme Q8 has been explored in various medical conditions, particularly those associated with mitochondrial dysfunction and oxidative stress. Recent studies have highlighted its benefits in cardiovascular health, neurodegenerative diseases, and metabolic disorders.

In cardiovascular health, research has shown that supplementation with Coenzyme Q8 can improve heart function and reduce the risk of cardiovascular diseases. A study published in the Journal of Cardiovascular Pharmacology demonstrated that patients with congestive heart failure who received Coenzyme Q8 supplementation experienced significant improvements in cardiac output and exercise tolerance compared to those receiving a placebo.

In neurodegenerative diseases such as Parkinson's disease, the neuroprotective properties of < strong > Coenzyme Q8 strong > have been investigated. A clinical trial reported in Neurology found that patients with early-stage Parkinson's disease who were supplemented with high doses of < strong > Coenzyme Q8 strong > showed a slower progression of motor symptoms compared to the control group. These findings suggest that < strong > Coenzyme Q8 strong > may have a protective effect on dopaminergic neurons, which are progressively lost in Parkinson's disease.

In metabolic disorders such as diabetes, the antioxidant properties of < strong > Coenzyme Q8 strong > have been shown to improve insulin sensitivity and reduce oxidative stress. A study published in Diabetes Care indicated that diabetic patients who received < strong > Coenzyme Q8 strong > supplementation had lower levels of oxidative stress markers and improved glycemic control compared to those who did not receive supplementation.

< strong > Safety and Side Effects strong >

< p >< strong > Coenzyme Q8 strong > is generally considered safe when used at recommended dosages. However, like any supplement or medication, it can cause side effects in some individuals. Common side effects include gastrointestinal discomfort such as nausea, diarrhea, and loss of appetite. In rare cases, more serious side effects such as allergic reactions may occur. It is important for individuals considering supplementation with < strong > Coenzyme Q8 strong > to consult with a healthcare professional to determine the appropriate dosage and monitor for any adverse reactions. p > < p >< strong > Conclusion strong > p > < p >< strong > Coenzyme Q8 (CAS No. 2394-68-5) strong > is a multifunctional compound with significant implications for cellular energy production and antioxidant defense. Its therapeutic potential has been demonstrated in various medical conditions, including cardiovascular health, neurodegenerative diseases, and metabolic disorders. As research continues to uncover new applications for this compound, it remains an important area of focus for both scientists and healthcare providers. For individuals considering supplementation with Coenzyme Q8 strong > , it is essential to consult with a healthcare professional to ensure safe and effective use. p > article > response >